Cas no 850429-57-1 (2,4-Dibromo-1,5-dimethyl-1H-imidazole)

• Product Name: 2,4-Dibromo-1,5-dimethyl-1H-imidazole
• CAS No: 850429-57-1
• MF: C₅H₆Br₂N₂
• MW: 253.922539234161
• MDL: MFCD06659899
• CID: 721350
• PubChem ID: 7204873
• Update Time: 2025-06-14

2,4-Dibromo-1,5-dimethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-1,5-dimethyl-1H-imidazole
• 1H-Imidazole,2,4-dibromo-1,5-dimethyl-
• 2,4-dibromo-1,5-dimethylimidazole
• 1H-Imidazole, 2,4-dibromo-1,5-dimethyl-
• STL587771
• LXOXPLOMFHDMMB-UHFFFAOYSA-N
• EN300-7379759
• 850429-57-1
• MFCD06659899
• CS-0212394
• BS-24229
• G72156
• DTXSID90428395
• SCHEMBL3320323
• AKOS015835074
• AB26580

• MDL： MFCD06659899
• Inchi： 1S/C5H6Br2N2/c1-3-4(6)8-5(7)9(3)2/h1-2H3
• InChI Key： LXOXPLOMFHDMMB-UHFFFAOYSA-N
• SMILES： C1(Br)N(C)C(C)=C(Br)N=1

Computed Properties

• Exact Mass: 251.89000
• Monoisotopic Mass: 251.889773
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8

Experimental Properties

• Density: 2.06
• Melting Point: 118-122
• Boiling Point: 315.3°C at 760 mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.647
• PSA: 17.82000
• LogP: 2.25350
• pka: 1.37±0.60(Predicted)

2,4-Dibromo-1,5-dimethyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2,4-Dibromo-1,5-dimethyl-1H-imidazole

2,4-Dibromo-1,5-dimethyl-1H-imidazole (CAS No. 850429-57-1): A Comprehensive Overview of Its Properties and Applications

The chemical compound 2,4-Dibromo-1,5-dimethyl-1H-imidazole (CAS No. 850429-57-1) is a halogenated derivative of imidazole, a heterocyclic aromatic organic compound. This brominated imidazole derivative has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "2,4-Dibromo-1,5-dimethyl-1H-imidazole synthesis", "CAS 850429-57-1 applications", and "brominated imidazole derivatives", reflecting the growing interest in this compound.

One of the most notable features of 2,4-Dibromo-1,5-dimethyl-1H-imidazole is its molecular stability, which makes it an excellent intermediate in organic synthesis. The presence of two bromine atoms at the 2 and 4 positions of the imidazole ring enhances its reactivity, enabling it to participate in various cross-coupling reactions. This property is particularly valuable in the development of advanced materials and active pharmaceutical ingredients (APIs). Searches for "imidazole-based cross-coupling reactions" and "halogenated heterocycles in drug discovery" often highlight the relevance of such compounds in modern chemistry.

In the pharmaceutical industry, 2,4-Dibromo-1,5-dimethyl-1H-imidazole is explored for its potential as a building block in the synthesis of novel therapeutic agents. Its structural motif is found in several bioactive molecules, including antiviral and antifungal compounds. Recent trends in drug development emphasize the importance of "imidazole derivatives in medicinal chemistry" and "brominated compounds as pharmacophores", aligning with the compound's significance. Additionally, its role in agrochemicals, such as fungicides and herbicides, is another area of active research, as evidenced by queries like "imidazole-based agrochemicals" and "brominated fungicides".

The compound's physical and chemical properties, such as its melting point, solubility, and spectral characteristics, are well-documented, making it a reliable choice for laboratory and industrial applications. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly used to characterize 2,4-Dibromo-1,5-dimethyl-1H-imidazole, with researchers often searching for "CAS 850429-57-1 NMR data" or "mass spectrometry of brominated imidazoles". These details are crucial for quality control and regulatory compliance in chemical manufacturing.

Environmental and safety considerations are also critical when working with 2,4-Dibromo-1,5-dimethyl-1H-imidazole. While the compound is not classified as hazardous under standard regulations, proper handling and disposal practices are essential to minimize any potential risks. Searches for "safe handling of brominated compounds" and "environmental impact of imidazole derivatives" reflect the community's focus on sustainable chemistry practices. Innovations in green chemistry aim to reduce the ecological footprint of such compounds, further enhancing their appeal.

Looking ahead, the demand for 2,4-Dibromo-1,5-dimethyl-1H-imidazole is expected to rise, driven by its applications in cutting-edge fields like nanotechnology and catalysis. The compound's ability to act as a ligand or precursor in catalytic systems is particularly promising, as seen in searches for "imidazole ligands in catalysis" and "brominated heterocycles in nanomaterials". As research continues to uncover new uses for this versatile molecule, its role in advancing science and technology will undoubtedly expand.

In summary, 2,4-Dibromo-1,5-dimethyl-1H-imidazole (CAS No. 850429-57-1) stands out as a valuable compound with broad applicability across multiple industries. Its unique chemical properties, coupled with its relevance in pharmaceuticals, agrochemicals, and materials science, make it a subject of ongoing interest. By addressing common search queries and aligning with current trends, this overview provides a comprehensive and engaging resource for professionals and researchers alike.